Cas no 194141-77-0 (5-Indolizinecarbonitrile,octahydro-, (5R,8aR)-rel-)

• Product Name: 5-Indolizinecarbonitrile,octahydro-, (5R,8aR)-rel-
• CAS No: 194141-77-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 116525
• PubChem ID: 10986418
• Update Time: 2025-04-18

5-Indolizinecarbonitrile,octahydro-, (5R,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 5-Indolizinecarbonitrile,octahydro-, (5R,8aR)-rel-
• 5-Indolizinecarbonitrile,octahydro-,cis-(9CI)
• (5S,8aS)-1,2,3,5,6,7,8,8a-octahydroindolizine-5-carbonitrile
• 194141-77-0

• Inchi： 1S/C9H14N2/c10-7-9-4-1-3-8-5-2-6-11(8)9/h8-9H,1-6H2/t8-,9-/m0/s1
• InChI Key： PTUDGSXGCPOVJY-IUCAKERBSA-N
• SMILES： N12[C@H](C#N)CCC[C@H]1CCC2

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03